Cas no 134069-85-5 (3-ethyl-8-[2-(4-fluorophenyl)ethyl]-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one)

3-ethyl-8-[2-(4-fluorophenyl)ethyl]-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one structure
134069-85-5 structure
Product name:3-ethyl-8-[2-(4-fluorophenyl)ethyl]-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
CAS No:134069-85-5
MF:C18H23FN2O2
MW:318.385828256607
CID:1234495
PubChem ID:3077270

3-ethyl-8-[2-(4-fluorophenyl)ethyl]-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-8-[2-(4-fluorophenyl)ethyl]-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
    • 1-Oxa-3,8-diazaspiro[4.5]decan-2-one, 3-ethyl-8-[2-(4-fluorophenyl)ethyl]-4-methylene-
    • 134069-85-5
    • 3-Ethyl-8-(2-(4-chlorophenyl)ethyl)-4-methylene-1-oxa-3,8-diazaspiro(4.5)decan-2-one
    • 1-Oxa-3,8-diazaspiro(4.5)decan-2-one, 3-ethyl-8-(2-(4-chlorophenyl)ethyl)-4-methylene-
    • DTXSID90158524
    • Inchi: InChI=1S/C18H23FN2O2/c1-3-21-14(2)18(23-17(21)22)9-12-20(13-10-18)11-8-15-4-6-16(19)7-5-15/h4-7H,2-3,8-13H2,1H3
    • InChI Key: DJIDDCHCRPAINZ-UHFFFAOYSA-N
    • SMILES: CCN1C(=C)C2(CCN(CC2)CCC3=CC=C(C=C3)F)OC1=O

Computed Properties

  • Exact Mass: 318.17449
  • Monoisotopic Mass: 318.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8Ų
  • XLogP3: 3

Experimental Properties

  • Density: 1.2
  • Boiling Point: 412.4°C at 760 mmHg
  • Flash Point: 203.2°C
  • Refractive Index: 1.573
  • PSA: 32.78

3-ethyl-8-[2-(4-fluorophenyl)ethyl]-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one Related Literature

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